5-nitrospiro[benzimidazole-2,1'-cyclohexane] 1,3-dioxide

• IUPAC Name: 5-nitro-3-oxidospiro[benzimidazol-1-ium-2,1'-cyclohexane] 1-oxide
• InChI: InChI=1S/C12H13N3O4/c16-13-10-5-4-9(15(18)19)8-11(10)14(17)12(13)6-2-1-3-7-12/h4-5,8H,1-3,6-7H2
• InChI Key: AUYXGRJVKAVYEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)N(C3=C([N+]2=O)C=CC(=C3)[N+](=O)[O-])[O-]
• Molecular Formula: C12H13N3O4
• Molecular Weight: 263.25 g/mol
• CAS RN: 163126-82-7

Description

5-nitrospiro[benzimidazole-2,1’-cyclohexane] 1,3-dioxide is a chemical compound that has been studied for its reactions with various nucleophiles. It has been found to react with aliphatic amines and sodium hydroxide, resulting in the removal of one N-oxide oxygen atom and the formation of 4-alkylamino- or 4-hydroxy-substituted 5-nitrospiro[benzimidazole-2,1’-cyclohexane] 1-oxides.

Synthesis Analysis

The synthesis of 5-nitrospiro[benzimidazole-2,1’-cyclohexane] 1,3-dioxide involves reactions with various reagents. For instance, it reacts with ammonia and methylamine in the presence of MnO2, conserving both N-oxide moieties. The products of this reaction are 4-amino- and 4-methylamino-5-nitrospiro[benzimidazole-2,1’-cyclohexane] 1,3-dioxides.

Molecular Structure Analysis

The molecular structure of 5-nitrospiro[benzimidazole-2,1’-cyclohexane] 1,3-dioxide is complex and involves several functional groups. The compound contains a spiro[benzimidazole-2,1’-cyclohexane] core, with a nitro group and two oxide groups attached.

Chemical Reactions Analysis

5-nitrospiro[benzimidazole-2,1’-cyclohexane] 1,3-dioxide undergoes various chemical reactions. For example, it reacts with sodium azide and aromatic amine hydrochlorides, leading to the nucleophilic replacement of the 5-nitro group by azido or arylamino. In the case of sodium azide, both N-oxide fragments are conserved.

Scientific Research Applications

Electrophilic Reactions

5-Nitrospiro[benzimidazole-2,1'-cyclohexane] 1,3-dioxide's reactions with bromine and nitric acid are notable. These reactions lead to electrophilic substitution of hydrogen atoms in specific positions. For instance, bromination forms 4-bromo-6-nitrospiro[benzimidazole-2,1′-cyclohexane] 1,3-dioxide and other isomerization products. The reaction with nitric acid results in 4,6-dinitrospiro[benzimidazole-2,1′-cyclohexan]-7-ol 1-oxide and subsequent heating in o-dichlorobenzene leads to the formation of complex compounds (Samsonov, Gatilov, & Savel'ev, 2013).

Reactions with Nucleophiles

The compound's interactions with nucleophiles such as aliphatic amines and sodium hydroxide result in the removal of one N-oxide oxygen atom, leading to various substituted 1-oxides. These reactions illustrate the versatile nature of 5-nitrospiro[benzimidazole-2,1'-cyclohexane] 1,3-dioxide in forming diverse derivatives, which can be foundational for further chemical research and applications (Samsonov et al., 2012).

Synthesis of Tricyclic Heterocycles

This compound serves as a convenient synthon for creating tricyclic heterocycles, showcasing its utility in synthesizing complex organic structures. Such applications are vital in exploring new chemical entities for variousscientific fields (Cada, Kramer, Neidlein, & Suschitzky, 1990).

Thermal Transformations

The thermal transformations of 5-nitrospiro[benzimidazole-2,1'-cyclohexane] 1,3-dioxide and its derivatives are significant. Upon heating, these compounds undergo reversible isomerization and sequential elimination of N-oxide oxygen atoms, forming various benzimidazole derivatives. These transformations reveal important aspects of the thermal stability and reactivity of this class of compounds, which could be important in material science and thermal processing of organic compounds (Samsonov, Bagryanskaya, Gatilov, & Savel'ev, 2011).

Synthesis of Novel Compounds

The compound has been used in the synthesis of various novel derivatives. For instance, the reaction of 5-nitrospiro[benzimidazole-2,1'-cyclohexane] 1,3-dioxide with sodium cyanide leads to the formation of unique carbonitrile oxides. These synthesis reactions demonstrate the compound's utility as a starting material in creating new chemical entities with potential applications in various research fields (Li et al., 2006).

Mechanism of Action

The mechanism of action of 5-nitrospiro[benzimidazole-2,1’-cyclohexane] 1,3-dioxide in chemical reactions often involves the removal or substitution of atoms or groups. For instance, in reactions with aliphatic amines and sodium hydroxide, one N-oxide oxygen atom is removed.